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Compound of Interest

Compound Name: Cy7.5 hydrazide

Cat. No.: B12413759 Get Quote

An In-depth Guide to the Structure of Cy7.5 Hydrazide for Researchers and Drug

Development Professionals

Introduction
Cy7.5 hydrazide is a near-infrared (NIR) fluorescent probe that is instrumental in the field of

bioconjugation and in vivo imaging.[1] Its utility stems from the combination of the excellent

photophysical properties of the Cy7.5 dye core and the reactive nature of the hydrazide

functional group. This guide provides a detailed look into the chemical structure of Cy7.5
hydrazide, offering a foundation for its application in advanced research and drug

development.

The Core Structure: Cyanine 7.5
The foundation of Cy7.5 hydrazide is the Cyanine 7.5 (Cy7.5) dye. Cyanine dyes are

characterized by two nitrogen-containing heterocyclic rings joined by a polymethine chain. In

the case of Cy7.5, this structure is optimized for absorption and emission in the near-infrared

spectrum, typically with an excitation maximum around 788 nm and an emission maximum

around 808 nm.[2][3] This NIR window is particularly advantageous for biological imaging as it

allows for deeper tissue penetration and minimizes autofluorescence from endogenous

biomolecules.[1]

The extended polymethine bridge in Cy7.5 is a key feature, contributing to its long-wavelength

absorption and emission characteristics. The specific structure of the heterocyclic rings, often

indolenine derivatives, can be modified to fine-tune the photophysical properties of the dye.
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The Reactive Moiety: The Hydrazide Group
Attached to the Cy7.5 core is a hydrazide functional group (-CONHNH2).[1] Hydrazides are

derivatives of carboxylic acids and hydrazine.[4][5] This functional group is what makes Cy7.5
hydrazide a valuable tool for bioconjugation. The hydrazide moiety is particularly reactive

towards carbonyl groups, such as aldehydes and ketones.[2][6]

This reactivity allows for the specific covalent labeling of biomolecules. For instance, the

carbohydrate portions of glycoproteins can be oxidized to generate aldehyde groups, which

can then be targeted by the hydrazide group of Cy7.5 for stable labeling.[2][6]

Overall Molecular Structure
The complete structure of Cy7.5 hydrazide, therefore, consists of the large, planar Cy7.5 dye

scaffold linked to a hydrazide functional group. The molecular formula for a common variant is

C45H52Cl2N4O with a molecular weight of 735.8 g/mol .[1]

Below is a 2D representation of the general structure of Cy7.5 hydrazide, illustrating the

connectivity of the core cyanine structure and the reactive hydrazide group.

A simplified 2D representation of the Cy7.5 hydrazide chemical structure.

Quantitative Data and Experimental Protocols
A comprehensive technical guide would typically include quantitative data such as quantum

yield, molar extinction coefficient, and detailed experimental protocols for bioconjugation and

imaging. However, these parameters can vary depending on the specific isomer of Cy7.5, the

linker used to attach the hydrazide group, and the experimental conditions (e.g., solvent, pH).

For accurate and application-specific data, it is recommended to consult the technical data

sheets provided by the specific manufacturer of the Cy7.5 hydrazide product being used.

Conclusion
The structure of Cy7.5 hydrazide is a sophisticated combination of a near-infrared fluorophore

and a reactive functional group. This design makes it an exceptionally powerful tool for

researchers in molecular biology, drug development, and in vivo imaging. Understanding its

chemical structure is the first step toward harnessing its full potential in a variety of scientific

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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